Cas no 1208530-70-4 (tert-butyl N-(9-azabicyclo[3.3.1]nonan-3-yl)carbamate)

• Product Name: tert-butyl N-(9-azabicyclo[3.3.1]nonan-3-yl)carbamate
• CAS No: 1208530-70-4
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD13196387
• CID: 2092454
• PubChem ID: 45792693
• Update Time: 2025-05-26

tert-butyl N-(9-azabicyclo[3.3.1]nonan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1R,3s,5S)-9-azabicyclo[3.3.1]nonan-3-ylcarbamate
• tert-Butyl (1R,3s,5S)-9-azabicyclo-[3.3.1]nonan-3-ylcarbamate
• tert-butyl N-(9-azabicyclo[3.3.1]nonan-3-yl)carbamate
• MFCD22124704
• tert-butyl 9-azabicyclo[3.3.1]nonan-3-ylcarbamate
• exo-N-Boc-9-azabicyclo[3.3.1]nonan-3-amine
• PB11764
• F71015
• HWPHWBRCRWNTLX-UHFFFAOYSA-N
• 3-(Boc-amino)-9-azabicyclo[3.3.1]nonane
• tert-butyl N-{9-azabicyclo[3.3.1]nonan-3-yl}carbamate
• SY097741
• Z255151076
• tert-butyl9-azabicyclo[3.3.1]nonan-3-ylcarbamate
• tert-butyl N-[exo-9-azabicyclo[3.3.1]nonan-3-yl]carbamate
• AKOS025289951
• EN300-89016
• SY195753
• SY098615
• 1208530-70-4
• ENDO-3-(BOC-AMINO)-9-AZABICYCLO[3.3.1]NONANE
• CS-0263696
• tert-butyl N-[(1R,5S)-9-azabicyclo[3.3.1]nonan-3-yl]carbamate
• N-Boc-9-azabicyclo[3.3.1]nonan-3-amine
• MFCD13196387
• AS-46631
• PB33479
• SCHEMBL1021683
• tert-butyl N-(9-azabicyclo(3.3.1)nonan-3-yl)carbamate
• 866-562-1
• IYB53070

• MDL： MFCD13196387
• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-11-7-9-5-4-6-10(8-11)14-9/h9-11,14H,4-8H2,1-3H3,(H,15,16)
• InChI Key： HWPHWBRCRWNTLX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC2CCCC(C1)N2)=O

Computed Properties

• Exact Mass: 240.184
• Monoisotopic Mass: 240.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2
• XLogP3: 2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 356.5±31.0 °C at 760 mmHg
• Flash Point: 169.4±24.8 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-butyl N-(9-azabicyclo[3.3.1]nonan-3-yl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-(9-azabicyclo[3.3.1]nonan-3-yl)carbamate

tert-butyl N-(9-azabicyclo[3.3.1]nonan-3-yl)carbamate (CAS No. 1208530-70-4): A Comprehensive Overview

tert-butyl N-(9-azabicyclo[3.3.1]nonan-3-yl)carbamate (CAS No. 1208530-70-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound, also known as tBuOCBN, is a tert-butyl carbamate derivative of 9-azabicyclo[3.3.1]nonane, a bicyclic amine with a broad range of applications in drug discovery and development.

The 9-azabicyclo[3.3.1]nonane scaffold is a key structural motif found in several bioactive compounds, including those with central nervous system (CNS) activity, such as antidepressants and antipsychotics. The tert-butyl carbamate group in tBuOCBN serves to protect the amine functionality, making it an ideal intermediate for the synthesis of more complex molecules with enhanced stability and pharmacological properties.

Recent studies have highlighted the potential of tert-butyl N-(9-azabicyclo[3.3.1]nonan-3-yl)carbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent binding affinity to specific G protein-coupled receptors (GPCRs), which are important targets for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its potential as a therapeutic agent, tBuOCBN has also been explored as a tool compound in chemical biology studies. Its ability to modulate the activity of specific enzymes and receptors makes it a valuable probe for understanding complex biological pathways and mechanisms. For example, a study in the Journal of Biological Chemistry reported that tert-butyl N-(9-azabicyclo[3.3.1]nonan-3-yl)carbamate can selectively inhibit certain kinases involved in cancer cell proliferation, suggesting its potential use in cancer research.

The synthesis of tert-butyl N-(9-azabicyclo[3.3.1]nonan-3-yl)carbamate typically involves multi-step processes, including the formation of the bicyclic amine core and subsequent protection with tert-butyloxycarbonyl (Boc) groups. Advanced synthetic methods, such as transition-metal-catalyzed reactions and organocatalysis, have been employed to improve the efficiency and scalability of these syntheses, making tBuOCBN more accessible for large-scale applications.

In terms of safety and handling, tert-butyl N-(9-azabicyclo[3.3.1]nonan-3-yl)carbamate is generally considered stable under standard laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to avoid exposure to skin or inhalation of vapors. Proper storage conditions, such as keeping it away from heat sources and moisture, are recommended to maintain its integrity.

The future prospects for tert-butyl N-(9-azabicyclo[3.3.1]nonan-3-yl)carbamate are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications in drug development. As our understanding of the biological mechanisms underlying various diseases continues to advance, compounds like tBuOCBN are likely to play increasingly important roles in the discovery and development of novel therapeutics.